Cas no 1270003-51-4 (Phaeophorbide b; 1'-Et ester analogue)
1270003-51-4 structure
Product Name:Phaeophorbide b; 1'-Et ester analogue
CAS No:1270003-51-4
MF:C36H36N4O6
MW:620.694249153137
CID:6719448
Update Time:2024-03-03
Phaeophorbide b; 1'-Et ester analogue Chemical and Physical Properties
Names and Identifiers
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- Phaeophorbide b; 1'-Et ester analogue
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- Inchi: 1S/C36H36N4O6/c1-7-19-16(4)23-12-24-17(5)21(10-11-29(42)43)33(39-24)31-32(36(45)46-9-3)35(44)30-18(6)25(40-34(30)31)13-27-20(8-2)22(15-41)28(38-27)14-26(19)37-23/h7,12-15,17,21,32,37,40H,1,8-11H2,2-6H3,(H,42,43)/b23-12-,24-12?,25-13?,26-14-,27-13-,28-14?,33-31-
- InChI Key: MOKOKSZEEQXCSH-QVUYDSODSA-N
- SMILES: CCOC(C1C2=C3C(=C(C(N3)=CC3C(CC)=C(C=O)C(=CC4=C(C=C)C(C)=C(C=C5C(C)C(CCC(=O)O)C2=N5)N4)N=3)C)C1=O)=O
Phaeophorbide b; 1'-Et ester analogue Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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